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Compound of Interest

Compound Name: Cabamiquine

Cat. No.: B607003

This document provides immediate and essential safety, handling, and disposal information for
Cabamiquine, tailored for researchers, scientists, and drug development professionals. The
following procedural guidance is designed to ensure a safe laboratory environment and
maintain compound integrity.

Hazard Identification and Safety Precautions

Cabamiquine requires careful handling due to its potential health hazards. The following table
summarizes its classification under the Globally Harmonized System (GHS).[1]

Hazard Classification GHS Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

. _ H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A

irritation
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation

Precautionary Statements:
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e Prevention: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash hands thoroughly
after handling. Do not eat, drink, or smoke when using this product. Use only in a well-
ventilated area. Wear protective gloves, protective clothing, and eye/face protection.[1]

» Response: In case of exposure, follow the first aid measures outlined in Section 3.
» Storage: Store in a well-ventilated place. Keep container tightly closed.

» Disposal: Dispose of contents/container in accordance with local, regional, national, and
international regulations.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Cabamiquine to minimize exposure.

PPE Type Specification Rationale

) Protects against skin irritation
Two pairs of chemotherapy- )
) o and absorption. Double-
Hand Protection grade nitrile or neoprene

gloving is recommended for
gloves.[2][3]

handling hazardous drugs.[3]

] A disposable, long-sleeved, Prevents skin contact with the
Body Protection ) )
impervious gown.[2][3] compound.
] Safety goggles and a face Protects against splashes and
Eye and Face Protection ] ] )
shield.[2] aerosol inhalation.

A NIOSH-approved respirator
(e.g., N95) should be used
when handling the powder ) )
_ _ _ - Prevents inhalation of the
Respiratory Protection form outside of a certified fume
] ] powdered compound.
hood or biological safety
cabinet to avoid respiratory

tract irritation.[1][4]

First Aid Measures

Immediate action is crucial in the event of exposure to Cabamiquine.
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Exposure Route First Aid Procedure

Remove the individual to fresh air and keep
them at rest in a position comfortable for

If Inhaled , S o
breathing. If breathing is difficult, administer

oxygen. Seek immediate medical attention.[1]

Immediately wash the affected area with plenty
_ of soap and water. Remove contaminated
In Case of Skin Contact ) ) )
clothing and wash it before reuse. If skin

irritation persists, seek medical attention.[1]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
In Case of Eye Contact ] o ] )

do so. Continue rinsing. Seek immediate

medical attention.[1]

Rinse mouth with water. Do NOT induce
If Swallowed N , _ , _
vomiting. Seek immediate medical attention.[1]

Handling and Storage

Safe Handling:

Work in a designated area, such as a chemical fume hood or a biological safety cabinet, to
minimize inhalation exposure.[1]

Avoid the formation of dust and aerosols.[1]

Ensure adequate ventilation.[1]

An accessible safety shower and eye wash station must be available.[1]
Storage:
o For long-term storage, keep Cabamiquine at -80°C for up to 6 months.[5]

o For short-term storage, it can be kept at -20°C for up to 1 month.[5]
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e Protect from light.[5]

Disposal Plan

Dispose of Cabamiquine and any contaminated materials as hazardous waste. Follow all

federal, state, and local environmental regulations. It is strongly recommended to consult with

your institution's environmental health and safety (EHS) department for specific disposal

protocols.

Experimental Protocols: Solution Preparation

The following protocols can be used to prepare Cabamiquine solutions.[5] If precipitation or

phase separation occurs, gentle heating and/or sonication can be used to aid dissolution.[5]

Final
Protocol Solvent 1 Solvent 2 Solvent 3 Solvent 4 .
Solubility
) = 2.5 mg/mL
1 10% DMSO 40% PEG300 5% Tween-80 45% Saline
(5.40 mM)
90% (20%
) = 2.5 mg/mL
2 10% DMSO SBE-B-CD in
_ (5.40 mM)
Saline)
) = 2.5 mg/mL
3 10% DMSO 90% Corn Ol
(5.40 mM)

Quantitative Data

In Vitro Activity:[5]

Target Metric Value
P. falciparum 3D7 EC50 1.0 nM
P. falciparum 3D7 EC90 2.4nM
P. falciparum 3D7 EC99 5.9nM
WT-PfeEF2 EC50 2nM
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Pharmacokinetic Parameters in Mice (3 mg/kg, p.o.):[5]

Parameter Value
Cmax 80 ng/mL
Tmax 4h
AUC 200542 ng-min/mL
Bioavailability (F%) 84%
Diagrams
Cabamiquine

Inhibits

Eukaryotic Elongation Factor 2 (eEF2)/
CaMKllI

Required for

Protein Synthesis

Parasite Growth Inhibition

Click to download full resolution via product page

Caption: Mechanism of action of Cabamiquine.
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Start: Handling Cabamiquine
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Caption: Safe handling workflow for Cabamiquine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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